Cas no 23589-16-4 (Adenosine, N-phenyl-)
Adenosine, N-phenyl- structure
Product Name:Adenosine, N-phenyl-
CAS No:23589-16-4
MF:C16H17N5O4
MW:343.337282896042
CID:258457
PubChem ID:101430
Update Time:2025-04-19
Adenosine, N-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Adenosine, N-phenyl-
- N6-PHENYLADENOSINE
- 6-Phenylethylaminopurine
- N6-Phenaethyladenin
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-[6-(phenylamino)-9H-purin-9-yl]oxolane-3,4-diol
- CHEBI:112766
- NSC 517192
- PDSP1_001026
- (2R,3S,4R,5R)-2-(hydroxymethyl)-5-(6-phenylazanylpurin-9-yl)oxolane-3,4-diol
- DTXSID801017208
- 23589-16-4
- SCHEMBL1050156
- MLS002153269
- (2R,3S,4R,5R)-2-(Hydroxymethyl)-5-(6-(phenylamino)-9H-purin-9-yl)tetrahydrofuran-3,4-diol
- Opera_ID_298
- (2R,3R,4S,5R)-2-(6-anilinopurin-9-yl)-5-methylol-tetrahydrofuran-3,4-diol
- SMR000058677
- NCGC00023481-03
- CHEMBL262083
- MLS001074192
- N(6)-Phenyladenosine
- MLS000069355
- (2R,3R,4S,5R)-2-(6-anilinopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
- REGID_for_CID_101430
- BDBM42467
- HMS2234O19
- PDSP2_001010
- cid_101430
- NCGC00023481-04
- (2R,3R,4S,5R)-2-(6-anilino-9-purinyl)-5-(hydroxymethyl)oxolane-3,4-diol
- Q27192995
-
- Inchi： 1S/C16H17N5O4/c22-6-10-12(23)13(24)16(25-10)21-8-19-11-14(17-7-18-15(11)21)20-9-4-2-1-3-5-9/h1-5,7-8,10,12-13,16,22-24H,6H2,(H,17,18,20)/t10-,12-,13-,16-/m1/s1
- InChI Key： QVUUUSJUORLECR-XNIJJKJLSA-N
- SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(=NC=NC1=2)NC1C=CC=CC=1)O)O
Computed Properties
- Exact Mass: 343.12800
- Monoisotopic Mass: 343.12805404g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 25
- Rotatable Bond Count: 4
- Complexity: 452
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 3
- XLogP3: 1.2
- Topological Polar Surface Area: 126
Experimental Properties
- Color/Form: Not determined
- Melting Point: 187-188 °C(lit.)
- Solubility: 0.1 M NaOH: soluble
- PSA: 125.55000
- LogP: 0.25440
- Solubility: Not determined
Adenosine, N-phenyl- Related Literature
-
Vladimir E. Oslovsky,Pavel N. Solyev,Konstantin M. Polyakov,Cyril S. Alexeev,Sergey N. Mikhailov Org. Biomol. Chem. 2018 16 2156
-
Vladimir E. Oslovsky,Pavel N. Solyev,Konstantin M. Polyakov,Cyril S. Alexeev,Sergey N. Mikhailov Org. Biomol. Chem. 2018 16 2156
-
3. Californium-252 plasma desorption mass spectrometry as an aid in the synthesis of a series of adenosine and xanthine conjugatesKenneth A. Jacobson,Lewis K. Pannell,Kenneth L. Kirk,Henry M. Fales,Edward A. Sokoloski J. Chem. Soc. Perkin Trans. 1 1986 2143
23589-16-4 (Adenosine, N-phenyl-) Related Products
- 29204-54-4(Adenosine, N-(4-methylphenyl)-)
- 29217-90-1(9-pentofuranosyl-N~6~-phenyl-9H-purine-2,6-diamine)
- 29193-86-0(Adenosine,N-(1-methylethyl)-N-phenyl- (9CI))
- 29204-77-1(Adenosine,N-(4-methoxyphenyl)-)
- 60209-41-8(9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N-methyl-)
- 65494-95-3(9H-Purin-6-amine,N-methyl-9-b-D-xylofuranosyl-)
- 7770-17-4(9H-Purin-6-amine, 9-b-D-arabinofuranosyl-N,N-dimethyl-)
- 852364-02-4(Adenosine, 2'-deoxy-N-(4-methylphenyl)-)
- 1867-73-8(N6-Methyladenosine)
- 2620-62-4(N6,N6-Dimethyladenosine)
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